Cas no 113582-42-6 (DL-tert-Leucine Amide)

• Product Name: DL-tert-Leucine Amide
• CAS No: 113582-42-6
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 1204250
• PubChem ID: 3496444
• Update Time: 2025-10-28

DL-tert-Leucine Amide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-3,3-dimethyl-
• 2-amino-3,3-dimethylbutanamide
• DL-TERT-LEUCINE AMIDE
• DL-tert-Leucine Amide

• Inchi： 1S/C6H14N2O/c1-6(2,3)4(7)5(8)9/h4H,7H2,1-3H3,(H2,8,9)
• InChI Key： QCVCCWSPZIUXEA-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)(C)C)N)N

Computed Properties

• Exact Mass: 130.11072

Experimental Properties

• PSA: 69.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on DL-tert-Leucine Amide

DL-tert-Leucine Amide (CAS No. 113582-42-6): A Comprehensive Guide to Its Properties and Applications

DL-tert-Leucine Amide (CAS No. 113582-42-6) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and asymmetric catalysis. Its unique structural features, including the tert-butyl group and amide functionality, make it a valuable building block in modern chemistry. This article explores its properties, synthesis methods, and applications while addressing common questions from researchers and industry professionals.

The growing demand for chiral auxiliaries and non-natural amino acid derivatives has placed compounds like DL-tert-Leucine Amide at the forefront of drug discovery. Recent trends in peptide-based therapeutics and green chemistry have further increased interest in this compound, as it offers both stereochemical control and environmental benefits in synthesis processes.

From a chemical perspective, DL-tert-Leucine Amide exhibits remarkable stability due to its sterically hindered structure. This property makes it particularly useful in organocatalysis and asymmetric synthesis, where researchers frequently search for "how to improve enantioselectivity" or "best chiral modifiers for hydrogenation." The compound's amide group also provides hydrogen bonding capabilities, enabling its use in molecular recognition systems.

In pharmaceutical applications, DL-tert-Leucine Amide serves as a key intermediate for protease inhibitors and kinase modulators. Its structural similarity to natural amino acids while offering metabolic stability answers the frequent query of "how to enhance drug half-life." The compound's tert-leucine backbone is particularly valuable in designing peptidomimetics, a hot topic in drug discovery circles.

The synthesis of DL-tert-Leucine Amide typically involves amide coupling reactions or enzymatic resolution methods. Current research focuses on developing more sustainable production processes, addressing the popular search term "green synthesis of amino acid derivatives." Recent advances in flow chemistry and biocatalysis have shown promise for scaling up production while reducing environmental impact.

Analytical characterization of DL-tert-Leucine Amide employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. Researchers often inquire about "methods for determining enantiomeric purity" and "best analytical techniques for amide compounds," making this information particularly relevant. The compound typically shows excellent stability under standard storage conditions, though proper handling in anhydrous environments is recommended.

Beyond pharmaceuticals, DL-tert-Leucine Amide finds applications in agrochemical research and material science. Its ability to influence molecular packing makes it interesting for crystal engineering studies, answering queries about "designing molecular crystals with specific properties." The compound's chiral nature also makes it valuable in developing liquid crystal materials and supramolecular assemblies.

Regulatory aspects of DL-tert-Leucine Amide are straightforward as it doesn't fall under restricted categories. However, researchers should always consult current REACH regulations and local guidelines, addressing the common concern of "chemical compliance in pharmaceutical development." The compound's safety profile is well-documented, with standard laboratory precautions being sufficient for handling.

The future outlook for DL-tert-Leucine Amide appears promising, particularly in emerging fields like targeted drug delivery and bioorthogonal chemistry. As the pharmaceutical industry continues to search for "next-generation drug scaffolds" and "improved peptide therapeutics," this compound's versatility ensures its ongoing relevance. Current research explores its potential in PROTAC technology and protein degradation strategies.

For researchers working with DL-tert-Leucine Amide, proper storage in cool, dry conditions and protection from moisture are essential for maintaining quality. These practical considerations answer frequent questions about "best practices for handling sensitive amides" and "long-term storage of amino acid derivatives." The compound's stability makes it relatively easy to work with compared to more reactive intermediates.

In conclusion, DL-tert-Leucine Amide (CAS No. 113582-42-6) represents a versatile and valuable compound in modern chemical research. Its applications span from drug discovery to material science, addressing multiple current research trends. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its importance in scientific and industrial contexts.